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Compound of Interest

Compound Name: Skatole-d8

Cat. No.: B12420883

An In-depth Technical Guide to Skatole-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Skatole-d8, a deuterated analog of
Skatole (3-methylindole). This document details its chemical properties, applications in
research and development, relevant biological pathways, and experimental methodologies.

Core Properties of Skatole-d8

Skatole-d8 is a stable isotope-labeled form of Skatole, where eight hydrogen atoms have been
replaced by deuterium. This isotopic labeling makes it an invaluable tool in analytical chemistry,
particularly in mass spectrometry-based quantification assays, where it serves as an internal

standard.
Property Value Reference
CAS Number 697807-03-7 N/A
Molecular Formula CoHDsN N/A
Molecular Weight 139.22 g/mol N/A

Applications in Research and Drug Development

The primary application of Skatole-d8 is as an internal standard for the accurate quantification
of Skatole in various biological matrices. This is crucial in studies related to:
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e Pharmacokinetics: Deuterated standards like Skatole-d8 are used as tracers to study the
absorption, distribution, metabolism, and excretion (ADME) of Skatole and related

compounds.

o Metabolomics: In the analysis of the gut microbiome's metabolic output, Skatole-d8 allows
for precise measurement of Skatole, a significant microbial metabolite of tryptophan.

e Food Science: It is used in the quantification of Skatole in pork fat, a key compound
responsible for "boar taint," an off-odor and flavor in meat from some male pigs.

Biological Significance of Skatole

Skatole, the non-deuterated parent compound, is a bacterial metabolite of tryptophan that plays
a significant role in intestinal homeostasis and pathology. It exerts its effects primarily through
the activation of the aryl hydrocarbon receptor (AhR) and the p38 mitogen-activated protein

kinase (MAPK) signaling pathway.

Skatole-Mediated Signaling Pathway

The following diagram illustrates the known signaling pathway initiated by Skatole in intestinal

epithelial cells.
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Skatole Signaling Pathway in Intestinal Epithelial Cells

AhR-Dependent Pathway

Wtivates

AhR-Independent Pathway

Aryl Hydrocarbon

Receptor (AhR) P38 MAPK

dimerizes with promotes

Apoptosis TNFa Expression Cell Death

Xenobiotic
Response Element (XRE

nduces

CYP1A1l/CYP1B1

Transcription

Click to download full resolution via product page

Skatole signaling pathways.

Quantitative Data
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Skatole has been shown to induce the expression of cytochrome P450 enzymes, such as
CYP1Al, in a dose- and time-dependent manner. The following table summarizes the fold
change in CYP1A1 mRNA expression in HepG2-C3 cells upon treatment with different
concentrations of Skatole.

Skatole

. 2 hours 8 hours 24 hours
Concentration
1uM No significant change No significant change No significant change
10 uM ~4-fold increase ~6-fold increase No significant change
100 pM ~5-fold increase ~10-fold increase ~12-fold increase

Data adapted from Rasmussen et al., PLOS ONE, 2016.

Experimental Protocols

Quantification of Skatole in Pork Fat using Skatole-d8 by
LC-MS/MS

This method is used for the quantitative analysis of Skatole in pork fat, with Skatole-d8 as an
internal standard, to assess boar taint.

1. Sample Preparation:
e A sample of pork back fat is frozen in liquid nitrogen and ground.
e The fat is rendered by heating and centrifugation to separate the lipid fraction.

« A known amount of the melted fat is spiked with a solution of Skatole-d8 at a specific
concentration.

e The analytes are extracted from the fat matrix using a suitable organic solvent, such as
methanol.

e The extract is then purified, often by freezing to precipitate lipids, followed by filtration or
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 To cite this document: BenchChem. [Skatole-d8 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420883#skatole-d8-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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